N-(2,3-dihydro-1H-inden-5-yl)-N'-(4-ethylphenyl)urea

• IUPAC Name: 1-(2,3-dihydro-1H-inden-5-yl)-3-(4-ethylphenyl)urea
• InChI: InChI=1S/C18H20N2O/c1-2-13-6-9-16(10-7-13)19-18(21)20-17-11-8-14-4-3-5-15(14)12-17/h6-12H,2-5H2,1H3,(H2,19,20,21)
• InChI Key: KDIGKIFEYLLCBJ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NC(=O)NC2=CC3=C(CCC3)C=C2
• Molecular Formula: C18H20N2O
• Molecular Weight: 280.4 g/mol
• Solubility: <0.3 [ug/mL] (The mean of the results at pH 7.4)

Description

N-(2,3-dihydro-1H-inden-5-yl)-N'-(4-ethylphenyl)urea, also known as DHPU, is a synthetic compound that has been widely used in scientific research. DHPU is a potent and selective inhibitor of the enzyme soluble epoxide hydrolase (sEH). The sEH enzyme plays a crucial role in the metabolism of fatty acids, and its inhibition by DHPU has been shown to have a range of biochemical and physiological effects.

Mechanism of Action

N-(2,3-dihydro-1H-inden-5-yl)-N'-(4-ethylphenyl)urea acts as a potent and selective inhibitor of sEH by binding to the enzyme's active site. The inhibition of sEH by N-(2,3-dihydro-1H-inden-5-yl)-N'-(4-ethylphenyl)urea leads to an increase in the levels of epoxy fatty acids, which have been shown to have a range of beneficial effects on cardiovascular and metabolic function.
Biochemical and Physiological Effects
N-(2,3-dihydro-1H-inden-5-yl)-N'-(4-ethylphenyl)urea has been shown to have a range of biochemical and physiological effects, including the reduction of blood pressure, improvement of insulin sensitivity, and the attenuation of inflammation. These effects are thought to be mediated by the increased levels of epoxy fatty acids resulting from sEH inhibition by N-(2,3-dihydro-1H-inden-5-yl)-N'-(4-ethylphenyl)urea.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(2,3-dihydro-1H-inden-5-yl)-N'-(4-ethylphenyl)urea in lab experiments is its high potency and selectivity for sEH inhibition. This allows for precise investigation of the role of sEH in various physiological processes. However, N-(2,3-dihydro-1H-inden-5-yl)-N'-(4-ethylphenyl)urea has limited solubility in water, which can make it difficult to use in some experimental settings.

Future Directions

There are several potential future directions for research on N-(2,3-dihydro-1H-inden-5-yl)-N'-(4-ethylphenyl)urea and its effects on sEH inhibition. One area of interest is the potential therapeutic applications of N-(2,3-dihydro-1H-inden-5-yl)-N'-(4-ethylphenyl)urea in the treatment of cardiovascular and metabolic disorders. Another area of interest is the investigation of the potential side effects of sEH inhibition by N-(2,3-dihydro-1H-inden-5-yl)-N'-(4-ethylphenyl)urea, as well as the development of more selective and potent sEH inhibitors. Overall, N-(2,3-dihydro-1H-inden-5-yl)-N'-(4-ethylphenyl)urea represents a promising avenue for scientific research in the field of cardiovascular and metabolic function.

Scientific Research Applications

N-(2,3-dihydro-1H-inden-5-yl)-N'-(4-ethylphenyl)urea has been extensively used in scientific research to investigate the role of sEH in various physiological processes. Studies have shown that sEH inhibition by N-(2,3-dihydro-1H-inden-5-yl)-N'-(4-ethylphenyl)urea can have beneficial effects on cardiovascular function, inflammation, and pain. N-(2,3-dihydro-1H-inden-5-yl)-N'-(4-ethylphenyl)urea has also been shown to have potential therapeutic applications in the treatment of hypertension, diabetes, and other metabolic disorders.